4-Chloro-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid
4-Chloro-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid
Brand Name:
Vulcanchem
CAS No.:
878714-38-6
VCID:
VC0508415
InChI:
InChI=1S/C13H11ClN2O2/c14-11-2-1-10(13(17)18)7-12(11)16-8-9-3-5-15-6-4-9/h1-7,16H,8H2,(H,17,18)
SMILES:
C1=CC(=C(C=C1C(=O)O)NCC2=CC=NC=C2)Cl
Molecular Formula:
C13H11ClN2O2
Molecular Weight:
262.69g/mol
4-Chloro-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid
CAS No.: 878714-38-6
Main Products
VCID: VC0508415
Molecular Formula: C13H11ClN2O2
Molecular Weight: 262.69g/mol
![4-Chloro-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid - 878714-38-6](/images/no_structure.jpg)
| CAS No. | 878714-38-6 |
|---|---|
| Product Name | 4-Chloro-3-[(pyridin-4-ylmethyl)-amino]-benzoic acid |
| Molecular Formula | C13H11ClN2O2 |
| Molecular Weight | 262.69g/mol |
| IUPAC Name | 4-chloro-3-(pyridin-4-ylmethylamino)benzoic acid |
| Standard InChI | InChI=1S/C13H11ClN2O2/c14-11-2-1-10(13(17)18)7-12(11)16-8-9-3-5-15-6-4-9/h1-7,16H,8H2,(H,17,18) |
| Standard InChIKey | VXZYALXKNRPJNL-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=O)O)NCC2=CC=NC=C2)Cl |
| Canonical SMILES | C1=CC(=C(C=C1C(=O)O)NCC2=CC=NC=C2)Cl |
| Solubility | 39.4 [ug/mL] |
| PubChem Compound | 6471733 |
| Last Modified | Nov 11 2021 |
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